(1,3,4-Oxadiazol-2-YL)methanamine

• IUPAC Name: 1,3,4-oxadiazol-2-ylmethanamine
• InChI: InChI=1S/C3H5N3O/c4-1-3-6-5-2-7-3/h2H,1,4H2
• InChI Key: FLOHHSLSDRAFET-UHFFFAOYSA-N
• Canonical SMILES: C1=NN=C(O1)CN
• Molecular Formula: C3H5N3O
• DSSTOX Substance ID: DTXSID50406270
• Molecular Weight: 99.09 g/mol
• CAS No.: 716329-40-7

Description

(1,3,4-Oxadiazol-2-YL)methanamine is a useful research compound. Its molecular formula is C3H5N3O and its molecular weight is 99.09 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Synthesis Techniques : (1,3,4-Oxadiazol-2-YL)methanamine compounds have been synthesized using various techniques. For example, 1-[5-(4-Tolyl)-1,3,4-oxadiazol-2-yl]methanamine was synthesized through polyphosphoric acid condensation, yielding high results and characterized by techniques such as UV-Vis, FTIR, DSC, 13C/1H-NMR, and mass spectrometry (Shimoga, Shin, & Kim, 2018).

Anticancer Activity

• Cytotoxic Agents : Certain derivatives, like N-benzyl-1-(5-aryl-1,3,4-oxadiazol-2-yl)-1-(1H-pyrrol-2-yl)methanamines, have shown potential as anti-tumor agents. These compounds exhibited significant cytotoxic activity against various cancer cell lines, outperforming reference drugs in some cases (Ramazani et al., 2014).

Corrosion Inhibition

• Corrosion Inhibition : 1,3,4-Oxadiazole derivatives have been assessed for their corrosion inhibition ability, particularly towards mild steel in acidic environments. Studies include gravimetric, electrochemical, and SEM methods, revealing their potential as effective corrosion inhibitors (Ammal, Prajila, & Joseph, 2018).

Antibacterial Activity

• Antimicrobial Properties : Some 1,3,4-oxadiazole bearing compounds exhibit significant antibacterial activity. For example, N-substituted derivatives of certain compounds have shown moderate to talented activity against both Gram-negative and Gram-positive bacteria (Khalid et al., 2016).

Safety and Hazards

The compound has been classified with the GHS07 pictogram and the signal word "Warning". Hazard statements include H302, H315, H319, H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501.

Future Directions

Oxadiazoles, including “(1,3,4-Oxadiazol-2-YL)methanamine”, have been successfully used in the treatment of various diseases in humans and animals, and play an important role in modern agriculture. Due to the constantly growing interest in heterocyclic systems of this nature, new methods of obtaining complex structures containing oxadiazole rings are sought.

Mechanism of Action

Target of Action

Compounds with similar structures, such as 1,3,4-oxadiazoles, have been shown to interact with various targets, including theEpidermal Growth Factor Receptor (EGFR) and acetylcholinesterase . These targets play crucial roles in governing the cell cycle and neurotransmission, respectively.

Mode of Action

For instance, some oxadiazole derivatives have been shown to inhibit EGFR, leading to a decrease in cell proliferation . Others have been found to inhibit acetylcholinesterase, which can enhance cholinergic neurotransmission .

Biochemical Pathways

For example, inhibition of EGFR can affect the EGFR signaling pathway , which plays a crucial role in cell proliferation and survival . Inhibition of acetylcholinesterase can enhance cholinergic neurotransmission, affecting the cholinergic signaling pathway .

Pharmacokinetics

It has been noted that all the compounds in a series of 1,3,4-oxadiazoles had appropriate values towards lipinski parameters for biological efficacy with zero to one lipinski violation . This suggests that these compounds, including potentially (1,3,4-Oxadiazol-2-YL)methanamine, may have favorable Absorption, Distribution, Metabolism, and Excretion (ADME) properties.

Result of Action

For instance, inhibition of EGFR can lead to decreased cell proliferation, which could potentially have anticancer effects . Enhancement of cholinergic neurotransmission through inhibition of acetylcholinesterase could potentially have neuroprotective effects .

Biochemical Analysis

Biochemical Properties

(1,3,4-Oxadiazol-2-YL)methanamine plays a crucial role in biochemical reactions, particularly as an inhibitor of specific enzymes. One of the primary enzymes it interacts with is acetylcholinesterase, where it exhibits significant inhibitory activity . This interaction is essential in the context of neurodegenerative diseases such as Alzheimer’s disease, where acetylcholinesterase inhibitors are used to enhance cholinergic transmission by preventing the breakdown of acetylcholine. The compound binds to the active site of the enzyme, forming hydrogen bonds and hydrophobic interactions with key amino acid residues, thereby inhibiting its activity .

Cellular Effects

The effects of this compound on various cell types and cellular processes have been extensively studied. In neuronal cells, the compound has been shown to influence cell signaling pathways, particularly those involved in neurotransmission. By inhibiting acetylcholinesterase, this compound increases the levels of acetylcholine in the synaptic cleft, enhancing cholinergic signaling . This can lead to improved cognitive function and memory in models of neurodegenerative diseases. Additionally, the compound has been observed to affect gene expression related to neurotransmitter synthesis and degradation, further modulating cellular metabolism and function .

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. The compound’s inhibitory action on acetylcholinesterase involves binding to the enzyme’s active site, where it forms hydrogen bonds and hydrophobic interactions with crucial amino acids . This binding prevents the enzyme from hydrolyzing acetylcholine, leading to increased acetylcholine levels in the synaptic cleft. Additionally, this compound may interact with other enzymes and proteins involved in neurotransmitter metabolism, further influencing cellular processes .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. The compound exhibits good stability under standard laboratory conditions, maintaining its inhibitory activity over extended periods . It is susceptible to degradation under extreme conditions such as high temperatures or acidic environments. Long-term studies have shown that this compound can have sustained effects on cellular function, particularly in models of neurodegenerative diseases, where prolonged inhibition of acetylcholinesterase leads to sustained improvements in cognitive function .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound effectively inhibits acetylcholinesterase without causing significant adverse effects . At higher doses, toxic effects such as gastrointestinal disturbances and hepatotoxicity have been observed . These findings highlight the importance of optimizing dosage to achieve therapeutic benefits while minimizing adverse effects. Threshold effects have also been noted, where a minimum effective dose is required to achieve significant enzyme inhibition and therapeutic outcomes .

Metabolic Pathways

This compound is involved in several metabolic pathways, primarily those related to neurotransmitter metabolism. The compound interacts with enzymes such as acetylcholinesterase and butyrylcholinesterase, influencing the breakdown and synthesis of acetylcholine . Additionally, this compound may affect the activity of other enzymes involved in neurotransmitter metabolism, such as monoamine oxidase, further modulating metabolic flux and metabolite levels .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are facilitated by specific transporters and binding proteins. The compound is known to interact with acetylcholine transporters, which facilitate its uptake into neuronal cells . Once inside the cells, this compound can accumulate in specific cellular compartments, such as synaptic vesicles, where it exerts its inhibitory effects on acetylcholinesterase . The distribution of the compound within tissues is influenced by its lipophilicity, allowing it to cross the blood-brain barrier and reach target sites in the central nervous system .

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. The compound is primarily localized in the synaptic cleft and synaptic vesicles of neuronal cells, where it interacts with acetylcholinesterase . This localization is facilitated by targeting signals and post-translational modifications that direct the compound to specific compartments within the cell . The presence of this compound in these subcellular locations ensures its effective inhibition of acetylcholinesterase and modulation of cholinergic signaling .